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Compound of Interest

Compound Name: SCH-23390 hydrochloride

Cat. No.: B140886

This guide provides essential safety, handling, and logistical information for researchers,
scientists, and drug development professionals working with SCH-23390 hydrochloride. The
following procedural guidance is designed to ensure the safe and effective use of this
compound in a laboratory setting.

Chemical and Safety Data Summary

SCH-23390 hydrochloride is a potent and selective antagonist of the dopamine D1-like
receptor family (D1 and D5 subtypes) and also acts as a high-efficacy agonist at 5-HT2C
receptors.[1][2][3] Although some safety data sheets (SDS) indicate that the substance is not
classified as hazardous according to the Globally Harmonized System (GHS), it is a potent
neuroactive compound that requires careful handling to prevent accidental exposure.[4][5]
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Property Data

(R)-(+)-7-Chloro-8-hydroxy-3-methyl-1-phenyl-

Synonyms 2,3,4,5-tetrahydro-1H-3-benzazepine
hydrochloride

Molecular Formula C17H18CINO - HCI

Molecular Weight 324.24 g/mol [1][5]

Appearance Crystalline solid[6]

Store at -20°C for long-term stability (=4 years)
[1][6]

Storage Temperature

DMSO: ~20-65 mg/mL][1][6]Ethanol: ~5
Solubility mg/mL[6]Water: Sparingly soluble in aqueous
buffers[6]

Not classified as hazardous by some suppliers;
Hazard Statements however, it should be handled as a potent

pharmacological agent.[4][5]

Skin Contact: Wash with soap and water.[5]Eye
Contact: Rinse with water for at least 15

First Aid Measures minutes.[5]Inhalation: Move to fresh air.
[5]Ingestion: Do NOT induce vomiting; seek

medical attention.[4]

Personal Protective Equipment (PPE) Operational
Plan

The selection of appropriate PPE is critical and depends on the specific procedure being
performed. Always handle this compound within a certified chemical fume hood.[5]

Core PPE Requirements (Applicable to all procedures)

o Gloves: Chemical-resistant gloves (e.g., nitrile) inspected before use.[7] Change gloves
immediately if contaminated.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.selleckchem.com/products/sch23390.html
https://documents.tocris.com/pdfs/tocris_msds/0925_sds.pdf?1711093594
https://cdn.caymanchem.com/cdn/insert/15631.pdf
https://www.selleckchem.com/products/sch23390.html
https://cdn.caymanchem.com/cdn/insert/15631.pdf
https://www.selleckchem.com/products/sch23390.html
https://cdn.caymanchem.com/cdn/insert/15631.pdf
https://cdn.caymanchem.com/cdn/insert/15631.pdf
https://cdn.caymanchem.com/cdn/insert/15631.pdf
https://file.medchemexpress.com/batch_PDF/HY-19545B/S-SCH-23390-hydrochloride-SDS-MedChemExpress.pdf
https://documents.tocris.com/pdfs/tocris_msds/0925_sds.pdf?1711093594
https://documents.tocris.com/pdfs/tocris_msds/0925_sds.pdf?1711093594
https://documents.tocris.com/pdfs/tocris_msds/0925_sds.pdf?1711093594
https://documents.tocris.com/pdfs/tocris_msds/0925_sds.pdf?1711093594
https://file.medchemexpress.com/batch_PDF/HY-19545B/S-SCH-23390-hydrochloride-SDS-MedChemExpress.pdf
https://documents.tocris.com/pdfs/tocris_msds/0925_sds.pdf?1711093594
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash
goggles.[7]

e Lab Coat: A buttoned, long-sleeved lab coat.

e Full Coverage: Long pants and closed-toe shoes are mandatory.[7]

Task-Specific PPE Selection

The following diagram outlines the decision-making process for selecting additional PPE based
on the experimental task.

Caption: PPE selection workflow for handling SCH-23390 hydrochloride.
Standard Operating and Disposal Procedures

Receiving and Storage

e Receiving: Upon receipt, verify the container is intact. The compound is supplied as a
crystalline solid and is light-sensitive.[6]

o Storage: Store the container in a designated, labeled, and secure location at -20°C.[1][6]
Keep the container tightly closed.[8]

Preparation of Stock Solutions

e Location: All manipulations must be performed in a chemical fume hood.[5]

e Solvent Selection: SCH-23390 hydrochloride is soluble in organic solvents like DMSO and
ethanol.[6] For aqueous buffers, first dissolve the compound in a minimal amount of DMSO
and then dilute with the buffer.[6] Do not store aqueous solutions for more than one day.[6]

e Procedure:
o Don all required PPE as per the workflow diagram.

o Place a calibrated weigh boat on a tared analytical balance inside the fume hood.
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o Carefully transfer the required amount of solid SCH-23390 hydrochloride to the weigh
boat.

o Transfer the solid to an appropriate vial.

o Add the desired solvent (e.g., DMSO) to the vial and vortex or sonicate until fully
dissolved. Preparation of water stocks may require sonication.[2]

o Label the stock solution clearly with the compound name, concentration, solvent, date,
and your initials.

o Store stock solutions in aliquots at -20°C to avoid repeated freeze-thaw cycles.[1]

Disposal Plan
e Waste Collection: All contaminated materials (gloves, weigh boats, pipette tips, vials) must

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

o Waste Disposal: Dispose of chemical waste through your institution's Environmental Health
and Safety (EHS) office. Do not pour SCH-23390 hydrochloride solutions down the drain.

Emergency Response Plan
Accidental Exposure

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes.[9] Remove contaminated clothing.[5] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding
the eyelids open.[9] Remove contact lenses if present.[9] Seek immediate medical attention.

[9]

 Inhalation: Move to fresh air immediately.[4][5] If breathing is difficult, seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water.[4] Seek immediate
medical attention and provide the SDS to the medical personnel.
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Chemical Spill

e Minor Spill (inside a fume hood):
o Ensure the fume hood sash is lowered.
o Absorb the spill with a suitable absorbent material (e.g., diatomite, universal binders).[4]
o Decontaminate the surface by scrubbing with alcohol.[4]
o Collect all contaminated materials in a sealed bag for hazardous waste disposal.
e Major Spill (outside a fume hood):
o Evacuate the immediate area and alert others.[10]
o Prevent entry into the contaminated area.

o Contact your institution's EHS or emergency response team for cleanup.[10]

Experimental Protocol Workflow: Radioligand
Binding Assay

This workflow illustrates a common use for SCH-23390 hydrochloride and highlights key
safety checkpoints. The compound is often used in radiolabeled form ([?H]SCH-23390) to study
D1 receptor binding.

Caption: Workflow for a competitive radioligand binding assay using SCH-23390.

Mechanism of Action: Dopamine D1 Receptor
Signaling

SCH-23390 is a potent antagonist at D1 and D5 dopamine receptors.[11] These receptors are
G-protein coupled receptors (GPCRS) that, upon activation by dopamine, couple to the Gas/olf
subunit. This initiates a signaling cascade that increases intracellular cyclic AMP (CAMP) levels,
leading to the activation of Protein Kinase A (PKA) and subsequent downstream cellular
effects. By blocking this receptor, SCH-23390 prevents this signaling cascade.
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Caption: Antagonistic action of SCH-23390 on the D1 receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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